Cas no 81741-95-9 (3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester)

3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester structure
81741-95-9 structure
Product Name:3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester
CAS No:81741-95-9
MF:C9H13NO2S
MW:199.27002120018
CID:703217
PubChem ID:13286147
Update Time:2025-04-19

3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester
    • methyl 5-ethyl-4-(methylamino)thiophene-3-carboxylate
    • DTXSID90534783
    • 81741-95-9
    • SCHEMBL11106793
    • Inchi: 1S/C9H13NO2S/c1-4-7-8(10-2)6(5-13-7)9(11)12-3/h5,10H,4H2,1-3H3
    • InChI Key: UQLUXZFARKWDEX-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OC)C(=C1CC)NC

Computed Properties

  • Exact Mass: 199.06669983g/mol
  • Monoisotopic Mass: 199.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 66.6Ų
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